5-methyl-2-sulfanylphenol
Overview
Description
5-methyl-2-sulfanylphenol, commonly referred to as MSP, is a phenolic compound found in many plants, fruits, and vegetables. It is also a naturally occurring substance in the human body and is known to have a variety of biological activities. In recent years, MSP has been investigated for its potential therapeutic applications, including its anti-inflammatory, anti-cancer, and antioxidant activities.
Mechanism of Action
The exact mechanism of action of MSP is not yet fully understood. However, it is believed to act as an antioxidant by scavenging free radicals and inhibiting lipid peroxidation. It has also been shown to inhibit the release of inflammatory mediators, such as prostaglandins, cytokines, and chemokines. In addition, MSP has been found to modulate the activity of several enzymes, including cyclooxygenase-2 and 5-lipoxygenase.
Biochemical and Physiological Effects
MSP has been found to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-cancer, and antioxidant activities. In addition, it has been found to modulate the activity of several enzymes and to inhibit the release of inflammatory mediators. It has also been found to have protective effects against oxidative stress and to reduce the risk of certain diseases.
Advantages and Limitations for Lab Experiments
MSP is a relatively simple compound to synthesize in the laboratory. It is also relatively stable and can be stored for long periods of time. However, it is important to note that MSP is a relatively new compound and there is still much to be learned about its exact mechanism of action and its effects on the body. In addition, the concentration of MSP in biological samples may vary and this can affect the accuracy of results.
Future Directions
There are several potential future directions for research into MSP. These include further investigations into its mechanism of action and its effects on the body, as well as its potential use in drug delivery systems and drug targeting. In addition, further research into the potential therapeutic applications of MSP is needed, including its anti-inflammatory, anti-cancer, and antioxidant activities. Finally, further studies into the safety and efficacy of MSP in humans is needed in order to determine its potential clinical applications.
Synthesis Methods
MSP can be synthesized from a variety of starting materials. The most common method is the synthesis from 4-methyl-2-sulfanylbenzoic acid and sodium hydroxide. This method involves the reaction of the acid with sodium hydroxide to form a salt, which is then hydrolyzed to give MSP. This method has been used to produce MSP in both laboratory and industrial settings.
Scientific Research Applications
MSP has been studied for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-cancer, and antioxidant activities. It has also been studied for its ability to modulate the immune system and its potential role in the treatment of various diseases. In addition, MSP has been investigated for its potential use in drug delivery systems and drug targeting.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-methyl-2-sulfanylphenol can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "4-methylphenol", "sodium sulfide", "sodium hydroxide", "chloroacetic acid", "sodium bicarbonate", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: Dissolve 4-methylphenol in water and add sodium hydroxide to adjust the pH to 10-11.", "Step 2: Add sodium sulfide to the solution and heat at 80-90°C for 2-3 hours to form 4-methyl-2-sulfanylphenol.", "Step 3: Filter the mixture and wash the solid with water.", "Step 4: Dissolve 4-methyl-2-sulfanylphenol in ethanol and add chloroacetic acid.", "Step 5: Add sodium bicarbonate to the mixture to adjust the pH to 7-8.", "Step 6: Heat the mixture at reflux for 2-3 hours to form 5-methyl-2-sulfanylphenol.", "Step 7: Cool the mixture and filter the solid.", "Step 8: Wash the solid with water and dry to obtain the final product." ] } | |
CAS RN |
23385-42-4 |
Molecular Formula |
C7H8OS |
Molecular Weight |
140.2 |
Purity |
95 |
Origin of Product |
United States |
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